5-Bromo-2-methyl-2-phenylpentan-1-ol
Cat. No. B8408702
M. Wt: 257.17 g/mol
InChI Key: CBCPYSNGAHZZPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08975300B2
Procedure details
According to the procedure given for the synthesis of 206e, 205b (23.70 g, 79.21 mmol) was reduced with LiBH4 (3.45 g, 158.4 mmol) and methanol (5.24 g, 163.5 mmol) in anhydrous CH2Cl2 (150 mL) to give 206b (20.0 g, 98%) as an oil. NMR (CDCl3): δ 7.34-7.14 (m, 5H), 3.60 (m, 1H), 3.48 (m, 1H), 3.29 (t, 2H, J=6.0), 1.96-1.44 (m, 5H), 1.32 (s, 3H). 13C NMR (CDCl3): δ 144.25, 128.59, 126.71, 126.41, 72.44, 43.15, 37.06, 34.64, 27.58, 21.61. HRMS (LSIMS, nba): Calcd for C12H16Br (MH+−H2O): 239.0435, found: 239.0444.
[Compound]
Name
206e
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
205b
Quantity
23.7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][CH2:3][CH2:4][C:5]([CH3:17])([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[C:6](OCC)=[O:7].[Li+].[BH4-].CO>C(Cl)Cl>[Br:1][CH2:2][CH2:3][CH2:4][C:5]([CH3:17])([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[CH2:6][OH:7] |f:1.2|
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Inputs
Step One
[Compound]
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Name
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206e
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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205b
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Quantity
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23.7 g
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Type
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reactant
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Smiles
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BrCCCC(C(=O)OCC)(C1=CC=CC=C1)C
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Step Two
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Name
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Quantity
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3.45 g
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Type
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reactant
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Smiles
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[Li+].[BH4-]
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Step Three
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Name
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Quantity
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5.24 g
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Type
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reactant
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Smiles
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CO
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCCCC(CO)(C1=CC=CC=C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 20 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
